An In-depth Technical Guide to (3-Chloropyrazin-2-yl)methanamine (CAS Number: 939412-86-9)
An In-depth Technical Guide to (3-Chloropyrazin-2-yl)methanamine (CAS Number: 939412-86-9)
For Researchers, Scientists, and Drug Development Professionals
Introduction
(3-Chloropyrazin-2-yl)methanamine, and its more commonly handled hydrochloride salt, is a critical chemical intermediate in the field of medicinal chemistry. Its primary significance lies in its role as a key building block in the synthesis of Acalabrutinib, a highly selective, second-generation Bruton's tyrosine kinase (BTK) inhibitor.[1] Acalabrutinib is an FDA-approved therapeutic for the treatment of various B-cell malignancies, including mantle cell lymphoma and chronic lymphocytic leukemia. This guide provides a comprehensive overview of the chemical and physical properties, synthesis, and applications of (3-Chloropyrazin-2-yl)methanamine, with a focus on its relevance to drug discovery and development.
Chemical and Physical Properties
(3-Chloropyrazin-2-yl)methanamine is a substituted pyrazine derivative. The free base is less commonly available compared to its hydrochloride salt due to stability and handling considerations. The majority of commercially available products and synthetic procedures refer to (3-Chloropyrazin-2-yl)methanamine hydrochloride.[2][3][4]
Table 1: Physicochemical Properties
| Property | Value | Data Source |
| Chemical Name | (3-Chloropyrazin-2-yl)methanamine | PubChem |
| Synonyms | 2-(Aminomethyl)-3-chloropyrazine, 3-Chloro-2-pyrazinemethanamine | PubChem |
| CAS Number | 939412-86-9 (hydrochloride); 771581-15-8 (free base) | PubChem |
| Molecular Formula | C₅H₆ClN₃ (free base); C₅H₇Cl₂N₃ (hydrochloride) | PubChem |
| Molecular Weight | 143.57 g/mol (free base); 180.03 g/mol (hydrochloride) | PubChem |
| Appearance | Reported as a white to off-white or gray solid.[3] | Commercial Suppliers |
| Purity | Commercially available with purities of 95-99%.[5][6] | Commercial Suppliers |
| Storage | Recommended storage at 2-8°C. | Commercial Suppliers |
Table 2: Computed Properties
| Property | Value | Data Source |
| XLogP3-AA | -0.4 | PubChem |
| Hydrogen Bond Donor Count | 2 | PubChem |
| Hydrogen Bond Acceptor Count | 3 | PubChem |
| Rotatable Bond Count | 1 | PubChem |
| Exact Mass | 143.0250249 Da (free base); 179.0017026 Da (hydrochloride) | PubChem |
| Topological Polar Surface Area | 64.6 Ų | PubChem |
Spectroscopic Data
Detailed, experimentally-derived spectroscopic data for (3-Chloropyrazin-2-yl)methanamine and its salts are not widely published. However, based on the known structure, the following characteristic signals would be expected.
Table 3: Predicted Spectroscopic Data
| Spectroscopy | Expected Signals |
| ¹H NMR | Signals corresponding to the two pyrazine ring protons and the methylene (-CH₂) and amine (-NH₂) protons. |
| ¹³C NMR | Signals for the four unique carbon atoms in the pyrazine ring and the methylene carbon. |
| IR | Characteristic peaks for N-H stretching (amine), C-H stretching (aromatic and aliphatic), C=N and C=C stretching (pyrazine ring), and C-Cl stretching. |
| Mass Spec (ESI-MS) | For the free base, a molecular ion peak [M+H]⁺ at m/z ≈ 144.03. For the hydrochloride, the same molecular ion peak would be observed. |
Note: While many commercial suppliers indicate the availability of this data upon request, the actual spectra are not publicly accessible.[4][7][8]
Synthesis and Experimental Protocols
The most well-documented synthesis of (3-Chloropyrazin-2-yl)methanamine hydrochloride involves the reduction of 3-chloropyrazine-2-carbonitrile.
Synthesis of the Precursor: 3-Chloropyrazine-2-carbonitrile
The starting material, 3-chloropyrazine-2-carbonitrile, can be synthesized from pyrazine-2-carbonitrile.
Experimental Protocol:
-
To a solution of pyrazine-2-carbonitrile (6.90 g, 65.65 mmol) in toluene (48 mL) and DMF (5 mL), add sulfuryl chloride (21.2 mL, 260.8 mmol) over 10 minutes, maintaining the temperature in an ice bath.[9]
-
Stir the reaction mixture for 30 minutes in an ice bath, then allow it to warm to room temperature and continue stirring for 5 hours.[9]
-
Decant the toluene layer and extract the residual oil with diethyl ether.[9]
-
Combine the organic layers and quench with ice water. Neutralize with solid sodium bicarbonate.[9]
-
Separate the organic layer, and extract the aqueous layer with diethyl ether.[9]
-
Combine all organic layers, wash with water, and dry over anhydrous sodium sulfate.[9]
-
Filter and evaporate the solvent under reduced pressure.[9]
-
Purify the crude product by silica gel chromatography (eluent: 100% dichloromethane) to yield 3-chloropyrazine-2-carbonitrile.[9]
Synthesis of (3-Chloropyrazin-2-yl)methanamine Hydrochloride
Experimental Protocol:
-
To a solution of 3-chloropyrazine-2-carbonitrile (6.00 g, 43.0 mmol) in acetic acid (50 mL), add Raney Nickel (4.00 g).[10]
-
Stir the reaction mixture at room temperature under a hydrogen balloon for 1.5 days.[10]
-
Upon reaction completion, filter the mixture and collect the filtrate.[10]
-
Dry the filtrate and treat the residue by rotary evaporation with toluene (40 mL), followed by 1N HCl (15 mL), and then toluene again (40 mL).[10]
-
Dissolve the resulting residue in tetrahydrofuran (30 mL) and filter to remove any insoluble material.[10]
-
Evaporate the filtrate to dryness to yield (3-chloropyrazin-2-yl)methanamine hydrochloride.[10]
Alternative Synthetic Routes
Literature suggests other potential synthetic strategies, such as a reductive amination pathway from a pyrazine aldehyde intermediate, though detailed experimental protocols for these routes are less accessible.[11]
Applications in Drug Development
The primary and most significant application of (3-Chloropyrazin-2-yl)methanamine is as a crucial intermediate in the multi-step synthesis of Acalabrutinib.[12]
Role in Acalabrutinib Synthesis
In the synthesis of Acalabrutinib, (3-Chloropyrazin-2-yl)methanamine undergoes a series of reactions, typically starting with a condensation reaction with a protected L-proline derivative, followed by intramolecular cyclization to form the imidazo[1,5-a]pyrazine core of Acalabrutinib.[13] Subsequent steps involve further modifications to complete the synthesis of the final active pharmaceutical ingredient.
Acalabrutinib's Mechanism of Action: Targeting the BTK Signaling Pathway
Acalabrutinib is a potent and selective inhibitor of Bruton's tyrosine kinase (BTK). BTK is a key enzyme in the B-cell receptor (BCR) signaling pathway, which is essential for the proliferation, survival, and activation of B-cells. In many B-cell malignancies, this pathway is constitutively active, driving cancer cell growth. Acalabrutinib covalently binds to a cysteine residue in the active site of BTK, leading to irreversible inhibition of its kinase activity. This blocks the downstream signaling cascade, ultimately inhibiting the growth and promoting the apoptosis of malignant B-cells.
Mandatory Visualizations
Synthesis Workflow
Caption: Synthesis workflow for (3-Chloropyrazin-2-yl)methanamine and its use in Acalabrutinib synthesis.
Bruton's Tyrosine Kinase (BTK) Signaling Pathway
Caption: Simplified Bruton's Tyrosine Kinase (BTK) signaling pathway and the inhibitory action of Acalabrutinib.
Safety and Handling
(3-Chloropyrazin-2-yl)methanamine hydrochloride is classified as harmful if swallowed and causes serious eye damage.[14] It is also reported to cause skin and respiratory irritation.[15] Standard laboratory safety precautions, including the use of personal protective equipment such as gloves, safety glasses, and a lab coat, should be strictly followed. The compound should be handled in a well-ventilated area or a fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.
Conclusion
(3-Chloropyrazin-2-yl)methanamine is a vital intermediate for the synthesis of the important anti-cancer drug Acalabrutinib. While detailed public data on its physicochemical properties and biological activity are limited, its synthetic route from 3-chloropyrazine-2-carbonitrile is well-established. This guide provides a foundational understanding of this compound for researchers and professionals in drug development, highlighting its critical role in the creation of targeted cancer therapies. Further research into the properties and potential applications of this pyrazine derivative may unveil new opportunities in medicinal chemistry.
References
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- 9. Synthesis and Research Applications of 3-Chloropyrazine-2-carbonitrile in Drug Discovery_Chemicalbook [chemicalbook.com]
- 10. (3-Chloropyrazin-2-yl)MethanaMine hydrochloride | 939412-86-9 [chemicalbook.com]
- 11. pubs.acs.org [pubs.acs.org]
- 12. researchgate.net [researchgate.net]
- 13. WO2021111465A1 - Novel process for the preparation of acalabrutinib and its intermediates - Google Patents [patents.google.com]
- 14. (3-Chloropyrazin-2-yl)methanamine hydrochloride | C5H7Cl2N3 | CID 42614233 - PubChem [pubchem.ncbi.nlm.nih.gov]
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